Cas no 106339-97-3 (3-(4-ethenylphenyl)-1,2,5-thiadiazole)

• Product Name: 3-(4-ethenylphenyl)-1,2,5-thiadiazole
• CAS No: 106339-97-3
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• CID: 1182285
• PubChem ID: 13248943
• Update Time: 2025-04-20

3-(4-ethenylphenyl)-1,2,5-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethenylphenyl)-1,2,5-thiadiazole
• 106339-97-3
• DTXSID50531910

• Inchi： 1S/C10H8N2S/c1-2-8-3-5-9(6-4-8)10-7-11-13-12-10/h2-7H,1H2
• InChI Key： UKKLZOKPQCCPLE-UHFFFAOYSA-N
• SMILES： S1N=CC(C2C=CC(C=C)=CC=2)=N1

Computed Properties

• Exact Mass: 188.04094
• Monoisotopic Mass: 188.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78
• LogP: 2.84810